Cas no 46893-09-8 (N-[4-[acetyl(nitroso)amino]phenyl]-N-nitrosoacetamide)

• Product Name: N-[4-[acetyl(nitroso)amino]phenyl]-N-nitrosoacetamide
• CAS No: 46893-09-8
• MF: C₁₀H₁₀N₄O₄
• MW: 250.21080160141
• CID: 930597
• PubChem ID: 266725
• Update Time: 2025-04-19

N-[4-[acetyl(nitroso)amino]phenyl]-N-nitrosoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[acetyl(nitroso)amino]phenyl]-N-nitrosoacetamide
• n,n'-benzene-1,4-diylbis(n-nitrosoacetamide)
• N,N'-Dinitroso-N,N'-p-phenylen-bis-acetamid
• N,N'-dinitroso-N,N'-p-phenylene-bis-acetamide
• N.N'-Dinitroso-N.N'-diacetyl-p-phenylendiamin
• N-[4-(ACETYL-NITROSO-AMINO)PHENYL]-N-NITROSO-ACETAMIDE
• CHEMBL1990315
• NSC-105473
• 46893-09-8
• NCI60_000130
• NSC105473
• DS-011904
• DTXSID60295773

• Inchi： 1S/C10H10N4O4/c1-7(15)13(11-17)9-3-5-10(6-4-9)14(12-18)8(2)16/h3-6H,1-2H3
• InChI Key： QXDUVTBORLYBPL-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC(=CC=1)N(C(C)=O)N=O)N=O

Computed Properties

• Exact Mass: 250.07000
• Monoisotopic Mass: 250.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• PSA: 99.48000
• LogP: 1.75520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides